Cas no 1315052-42-6 ((S)-3-Amino-4-hydroxybutan-2-one)
(S)-3-Amino-4-hydroxybutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Amino-4-hydroxybutan-2-one
- (3S)-3-amino-4-hydroxybutan-2-one
- SCHEMBL2603688
- 1315052-42-6
- AKOS006350767
- DTXSID70709432
-
- Inchi: 1S/C4H9NO2/c1-3(7)4(5)2-6/h4,6H,2,5H2,1H3/t4-/m0/s1
- InChI Key: HGPVTSXCIFGEST-BYPYZUCNSA-N
- SMILES: OC[C@@H](C(C)=O)N
Computed Properties
- Exact Mass: 103.063328530g/mol
- Monoisotopic Mass: 103.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 63.3Ų
(S)-3-Amino-4-hydroxybutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276821-1g |
(S)-3-Amino-4-hydroxybutan-2-one |
1315052-42-6 | 95% | 1g |
$408 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1802962-1g |
(S)-3-Amino-4-hydroxybutan-2-one |
1315052-42-6 | 98% | 1g |
¥3518.00 | 2024-08-09 |
(S)-3-Amino-4-hydroxybutan-2-one Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on (S)-3-Amino-4-hydroxybutan-2-one
Comprehensive Overview of (S)-3-Amino-4-hydroxybutan-2-one (CAS No. 1315052-42-6): Properties, Applications, and Research Insights
(S)-3-Amino-4-hydroxybutan-2-one (CAS No. 1315052-42-6) is a chiral organic compound with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its amino and hydroxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereospecificity (S-configuration) makes it particularly valuable for designing enantioselective drugs, aligning with the growing demand for precision medicine and targeted therapies.
Recent advancements in drug discovery have spotlighted (S)-3-Amino-4-hydroxybutan-2-one due to its potential role in modulating metabolic pathways. Researchers are exploring its utility in enzyme inhibition and signal transduction, addressing pressing health challenges such as neurodegenerative diseases and metabolic disorders. The compound’s CAS No. 1315052-42-6 is frequently cited in patent literature, underscoring its industrial importance.
From a structural perspective, the hydroxybutanone backbone of this molecule offers flexibility for derivatization, enabling the development of novel therapeutics. Its water solubility and stability under physiological conditions further enhance its applicability in formulation science. These properties resonate with current trends in green chemistry, where sustainable synthesis methods are prioritized.
In the context of user-searched queries, questions like "What are the applications of (S)-3-Amino-4-hydroxybutan-2-one in drug development?" or "How does CAS 1315052-42-6 contribute to chiral synthesis?" reflect widespread interest. This compound’s alignment with AI-driven drug design tools also positions it as a hotspot for computational chemists, bridging machine learning and molecular modeling.
Quality control of (S)-3-Amino-4-hydroxybutan-2-one relies on advanced analytical techniques such as HPLC and chiral chromatography, ensuring high enantiomeric purity—a critical factor for regulatory compliance. The compound’s CAS registry number (1315052-42-6) facilitates unambiguous identification in global databases, supporting supply chain transparency.
Future research directions may explore its synergy with biocatalysts or nanocarriers, addressing delivery challenges in personalized medicine. As the scientific community leans toward multidisciplinary approaches, (S)-3-Amino-4-hydroxybutan-2-one exemplifies the convergence of organic chemistry, pharmacology, and material science.
1315052-42-6 ((S)-3-Amino-4-hydroxybutan-2-one) Related Products
- 97941-15-6(3-Amino-4-hydroxybutan-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)